11-(2-chloro-6-fluoro-3-methylbenzoyl)-3,7-dimethyl-3,7,11-triazaspiro[5.6]dodecane
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Description
The compound contains several elements including carbon, hydrogen, nitrogen, chlorine, and fluorine. The presence of multiple fluorine atoms attached to an alkyl chain is a characteristic of a group of synthetic organofluorine chemical compounds known as per- and polyfluoroalkyl substances (PFAS) . These compounds have been used in various applications due to their resistance to heat, oil, stains, grease, and water .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by several factors, including the strong carbon-fluorine bonds and the presence of the spiro ring system. Organofluorine compounds are known for their high thermal and chemical stability .Safety and Hazards
Properties
IUPAC Name |
(2-chloro-6-fluoro-3-methylphenyl)-(3,7-dimethyl-3,7,11-triazaspiro[5.6]dodecan-11-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27ClFN3O/c1-14-5-6-15(21)16(17(14)20)18(25)24-10-4-9-23(3)19(13-24)7-11-22(2)12-8-19/h5-6H,4,7-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLPFTXQFHFZTBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)C(=O)N2CCCN(C3(C2)CCN(CC3)C)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27ClFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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